Cas no 102367-17-9 (Butanoic acid,4-(methyl-aci-nitro)-)

Butanoic acid,4-(methyl-aci-nitro)- structure
102367-17-9 structure
Product name:Butanoic acid,4-(methyl-aci-nitro)-
CAS No:102367-17-9
MF:C5H9NO4
MW:147.129261732101
CID:217989
PubChem ID:24846188

Butanoic acid,4-(methyl-aci-nitro)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(methyl-aci-nitro)-
    • N-hydroxy-N-methoxy-4-oxobutanamide
    • U-22956
    • Melrosporus
    • Succinaldehydic acid, O-methyloxime, N-oxide
    • 102367-17-9
    • DTXSID50907414
    • Inchi: InChI=1S/C5H9NO4/c1-10-6(9)4-2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)/b6-4+
    • InChI Key: VQICTMZEGZRLDL-GQCTYLIASA-N
    • SMILES: CO/[N+](=C/CCC(O)=O)/[O-]

Computed Properties

  • Exact Mass: 147.05317
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: -1.4

Experimental Properties

  • PSA: 72.6

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